N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide

• IUPAC Name: (E)-N-[(4-naphthalen-1-yl-1,3-thiazol-2-yl)carbamothioyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C23H17N3OS2/c27-21(14-13-16-7-2-1-3-8-16)25-22(28)26-23-24-20(15-29-23)19-12-6-10-17-9-4-5-11-18(17)19/h1-15H,(H2,24,25,26,27,28)/b14-13+
• InChI Key: MKIQXDBTBFROFZ-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC(=S)NC2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC(=S)NC2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H17N3OS2
• Molecular Weight: 415.5 g/mol

Description

N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide, also known as NATCA, is a synthetic compound that has gained attention for its potential use in scientific research. NATCA belongs to the class of thioamides and has been found to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide is not fully understood. However, it has been suggested that N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide may exert its biological effects by modulating various signaling pathways and enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and reactive oxygen species. N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide in lab experiments is its ability to exhibit multiple biological activities. This makes it a potential candidate for the development of novel therapeutics. However, the limitations of using N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide. One potential direction is the development of more efficient synthesis methods that can produce N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide in larger quantities. Another direction is the study of N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide's potential use in the treatment of various neurodegenerative diseases. Additionally, the use of N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide as a potential anti-cancer agent warrants further investigation.

Synthesis Methods

The synthesis of N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide involves the reaction of 4-(1-naphthyl)-1,3-thiazol-2-amine with carbon disulfide and phenylacryloyl chloride. The resulting product is purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide has been studied for its potential use in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. N-({[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-phenylacrylamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.